Cas no 116509-98-9 (3-(2-Bromophenyl)prop-2-yn-1-ol)
116509-98-9 structure
Product Name:3-(2-Bromophenyl)prop-2-yn-1-ol
CAS No:116509-98-9
MF:C9H7BrO
MW:211.055281877518
MDL:MFCD04039054
CID:133683
PubChem ID:4415761
Update Time:2025-04-19
3-(2-Bromophenyl)prop-2-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Bromophenyl)prop-2-yn-1-ol
- 2-Propyn-1-ol,3-(2-bromophenyl)-
- 3-(2-BROMO-PHENYL)-PROP-2-YN-1-OL
- AKOS PRN-0009
- 3-(2-Bromophenyl)propargyl alcohol
- DTXSID60403033
- 2-Propyn-1-ol, 3-(2-bromophenyl)-
- CS-0441542
- EN300-330053
- 116509-98-9
- AKOS004117923
- J-003449
- MFCD04039054
- s11832
- 3-(2-bromophenyl)-prop-2-yn-1-ol
- FT-0642840
- A803631
- 3-(2-bromophenyl)-2-propyn-1-ol
- DB-041325
-
- MDL： MFCD04039054
- Inchi： 1S/C9H7BrO/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6,11H,7H2
- InChI Key： XKDNOCLQNOYLPM-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C#CCO
Computed Properties
- Exact Mass: 209.96800
- Monoisotopic Mass: 209.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 303.1°C at 760 mmHg
- Flash Point: 137.1°C
- Refractive Index: 1.638
- Solubility: Very slightly soluble (0.3 g/l) (25 º C),
- PSA: 20.23000
- LogP: 1.79290
3-(2-Bromophenyl)prop-2-yn-1-ol Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
3-(2-Bromophenyl)prop-2-yn-1-ol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3-(2-Bromophenyl)prop-2-yn-1-ol Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031732-1g |
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116509-98-9 | 97% | 1g |
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| eNovation Chemicals LLC | D544330-5g |
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116509-98-9 | 97% | 5g |
$602 | 2024-05-24 | |
| Apollo Scientific | OR7333-250mg |
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116509-98-9 | 97% | 250mg |
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| Apollo Scientific | OR7333-1g |
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£58.00 | 2025-02-20 | |
| Apollo Scientific | OR7333-5g |
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116509-98-9 | 97% | 5g |
£230.00 | 2025-02-20 | |
| eNovation Chemicals LLC | Y0989947-5g |
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116509-98-9 | 95% | 5g |
$1300 | 2024-08-02 | |
| eNovation Chemicals LLC | K31387-5g |
3-(2-Bromophenyl)prop-2-yn-1-ol |
116509-98-9 | 97% | 5g |
$1500 | 2023-09-03 | |
| eNovation Chemicals LLC | K31387-25g |
3-(2-Bromophenyl)prop-2-yn-1-ol |
116509-98-9 | 97% | 25g |
$2500 | 2023-09-03 |
3-(2-Bromophenyl)prop-2-yn-1-ol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:116509-98-9)3-(2-Bromophenyl)prop-2-yn-1-ol
Order Number:A803631
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):254.0
Email:sales@amadischem.com
3-(2-Bromophenyl)prop-2-yn-1-ol Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:116509-98-9)3-(2-Bromophenyl)prop-2-yn-1-ol
Purity:99%
Quantity:5g
Price ($):254.0